1-butyryl-N-[4-(dimethylamino)benzyl]-3-phenyl-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[5-[[4-(dimethylamino)phenyl]methylamino]-3-phenyl-1,2,4-triazol-1-yl]butan-1-one
• InChI: InChI=1S/C21H25N5O/c1-4-8-19(27)26-21(23-20(24-26)17-9-6-5-7-10-17)22-15-16-11-13-18(14-12-16)25(2)3/h5-7,9-14H,4,8,15H2,1-3H3,(H,22,23,24)
• InChI Key: DOPIJSYTXMDEAD-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1C(=NC(=N1)C2=CC=CC=C2)NCC3=CC=C(C=C3)N(C)C
• Molecular Formula: C21H25N5O
• Molecular Weight: 363.5 g/mol

Description

1-Butyryl-N-[4-(dimethylamino)benzyl]-3-phenyl-1H-1,2,4-triazol-5-amine is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. This compound is a member of the triazole family of compounds, which have been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 1-butyryl-N-[4-(dimethylamino)benzyl]-3-phenyl-1H-1,2,4-triazol-5-amine is not fully understood. However, studies have suggested that this compound acts by inhibiting various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells and pathogenic microorganisms.
Biochemical and Physiological Effects:
Studies have shown that 1-butyryl-N-[4-(dimethylamino)benzyl]-3-phenyl-1H-1,2,4-triazol-5-amine has various biochemical and physiological effects. These include:
1. Inducing cell cycle arrest and apoptosis in cancer cells.
2. Inhibiting the growth and proliferation of pathogenic microorganisms.
3. Reducing inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 1-butyryl-N-[4-(dimethylamino)benzyl]-3-phenyl-1H-1,2,4-triazol-5-amine in lab experiments include its potent anti-cancer and antimicrobial activity, as well as its anti-inflammatory activity. However, the limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

1. Further studies are needed to fully understand the mechanism of action of 1-butyryl-N-[4-(dimethylamino)benzyl]-3-phenyl-1H-1,2,4-triazol-5-amine.
2. Studies should be conducted to investigate the potential use of this compound in the treatment of inflammatory diseases.
3. Further studies are needed to investigate the potential use of this compound as a lead compound for the development of new anti-cancer and antimicrobial drugs.
4. Studies should be conducted to investigate the potential toxicity of this compound and its effects on normal cells and tissues.
Conclusion:
In conclusion, 1-butyryl-N-[4-(dimethylamino)benzyl]-3-phenyl-1H-1,2,4-triazol-5-amine is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. This compound has been found to possess potent anti-cancer, antimicrobial, and anti-inflammatory activity, making it a potential candidate for the development of new drugs. However, further studies are needed to fully understand its mechanism of action and potential toxicity.

Scientific Research Applications

1-butyryl-N-[4-(dimethylamino)benzyl]-3-phenyl-1H-1,2,4-triazol-5-amine has been extensively studied in scientific research due to its potential applications in various fields. Some of the areas of research include:
1. Cancer Research: Studies have shown that this compound has potent anti-cancer activity against various cancer cell lines. It has been found to induce cell cycle arrest and apoptosis in cancer cells.
2. Anti-inflammatory Activity: This compound has been found to possess anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases.
3. Antimicrobial Activity: Studies have shown that this compound has potent antimicrobial activity against various pathogenic microorganisms.